2-(4-chlorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide
• InChI: InChI=1S/C19H18ClN3O2/c20-17-6-4-16(5-7-17)18-13-23(8-9-25-18)19(24)22-12-15-3-1-2-14(10-15)11-21/h1-7,10,18H,8-9,12-13H2,(H,22,24)
• InChI Key: FWXFRWNLGPPGMI-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)NCC2=CC(=CC=C2)C#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3O2
• Molecular Weight: 355.8 g/mol

Description

2-(4-chlorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide is a chemical compound that belongs to the class of morpholine carboxamides. It has been widely studied for its potential use in various scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects
2-(4-chlorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, which are involved in the development of various inflammatory diseases. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide in lab experiments is its unique properties, which make it a promising candidate for various scientific research applications. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and storage.

Future Directions

There are many future directions for the study of 2-(4-chlorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide. One direction is to further investigate its potential use in the treatment of Alzheimer's disease and other neurological disorders. Another direction is to study its mechanism of action in more detail to better understand its potential therapeutic benefits. Additionally, further research is needed to determine the optimal dosage and administration of this compound for various scientific research applications.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide involves the reaction of 4-chlorobenzaldehyde with 3-cyanobenzylamine in the presence of a base to form an imine intermediate. This intermediate is then reduced with sodium borohydride to yield the desired product.

Scientific Research Applications

2-(4-chlorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.